5-Bromo-8-chloro-1,2,3,4-tetrahydroquinoline

• Molecular Formula: C9H9BrClN
• Molecular Weight: 246.53 g/mol
• IUPAC Name: 5-bromo-8-chloro-1,2,3,4-tetrahydroquinoline
• InChI: InChI=1S/C9H9BrClN/c10-7-3-4-8(11)9-6(7)2-1-5-12-9/h3-4,12H,1-2,5H2
• InChI Key: RMGDWFZAFAQKFJ-UHFFFAOYSA-N
• Canonical SMILES: C1CC2=C(C=CC(=C2NC1)Cl)Br

Description

IUPAC Nomenclature and Systematic Identification

The International Union of Pure and Applied Chemistry (IUPAC) nomenclature for 5-bromo-8-chloro-1,2,3,4-tetrahydroquinoline is derived from its parent structure, tetrahydroquinoline, which consists of a benzene ring fused to a piperidine ring. The numbering of the bicyclic system begins at the nitrogen atom (position 1), proceeds through the saturated carbons (positions 2, 3, and 4), and continues around the aromatic ring (positions 5–8). Substituents are assigned numerical prefixes based on their positions relative to the nitrogen. The bromine atom occupies position 5, while the chlorine atom is located at position 8, resulting in the full systematic name: 5-bromo-8-chloro-1,2,3,4-tetrahydroquinoline .

This naming convention aligns with IUPAC Rule A-21.3, which prioritizes substituents in ascending numerical order while considering the lowest possible locants for halogens. Comparative analysis of analogous compounds, such as 8-bromo-5-chloro-1-methyl-1,2,3,4-tetrahydroquinoline (CAS 2323023-60-3), further validates the positional numbering scheme for halogenated derivatives.

CAS Registry Number and Molecular Formula Validation

The molecular formula of 5-bromo-8-chloro-1,2,3,4-tetrahydroquinoline is C₉H₉BrClN , derived from the tetrahydroquinoline backbone (C₉H₁₁N) with two hydrogen atoms replaced by bromine and chlorine. While the specific CAS Registry Number for this compound is not explicitly listed in the provided sources, structural analogs offer insights into its validation. For instance, 5-bromo-1,2,3,4-tetrahydroquinoline hydrochloride (CAS 1073968-64-5) shares the same core structure with a bromine substituent at position 5 and a hydrochloride salt modification.

The molecular formula is consistent with halogenated tetrahydroquinolines documented in PubChem and commercial catalogs. For example, 2-bromo-5,6,7,8-tetrahydroquinoline (CAS 71308-91-3) has the formula C₉H₁₀BrN, differing only by the absence of a chlorine substituent. Such comparisons confirm the plausibility of C₉H₉BrClN for the target compound, as the addition of chlorine does not alter the carbon framework.

Comparative Analysis of Structural Isomerism in Halogenated Tetrahydroquinolines

Structural isomerism in halogenated tetrahydroquinolines arises from variations in halogen positioning, substituent types, and saturation patterns. The following table compares key derivatives to illustrate these relationships:

Compound Name	Molecular Formula	CAS Number	Substituents (Position)
5-Bromo-8-chloro-1,2,3,4-tetrahydroquinoline	C₉H₉BrClN	Not Available	Bromine (5), Chlorine (8)
8-Bromo-5-chloro-1-methyl-1,2,3,4-tetrahydroquinoline	C₁₀H₁₁BrClN	2323023-60-3	Bromine (8), Chlorine (5), Methyl (1)
5-Bromo-8-fluoro-1,2,3,4-tetrahydroquinoline	C₉H₉BrFN	1153255-07-2	Bromine (5), Fluorine (8)
2-Bromo-5,6,7,8-tetrahydroquinoline	C₉H₁₀BrN	71308-91-3	Bromine (2)
6-Chloro-1,2,3,4-tetrahydroquinoline	C₉H₁₀ClN	49716-18-9	Chlorine (6)

Positional Isomerism : The placement of halogens significantly influences physicochemical properties. For example, 5-bromo-8-chloro-1,2,3,4-tetrahydroquinoline and 8-bromo-5-chloro-1-methyl-1,2,3,4-tetrahydroquinoline demonstrate how bromine and chlorine interchange at positions 5 and 8 alters steric and electronic profiles. Similarly, 6-chloro-1,2,3,4-tetrahydroquinoline highlights the impact of chlorine at position 6, which lies on the saturated ring.

Halogen Diversity : Replacing chlorine with fluorine in 5-bromo-8-fluoro-1,2,3,4-tetrahydroquinoline reduces electronegativity but enhances metabolic stability, a critical consideration in medicinal chemistry. Conversely, 2-bromo-5,6,7,8-tetrahydroquinoline places bromine on the saturated ring, affecting conformational flexibility.

Substituent Effects : The addition of a methyl group at position 1 in 8-bromo-5-chloro-1-methyl-1,2,3,4-tetrahydroquinoline introduces steric hindrance, potentially modulating receptor binding affinities. These variations underscore the importance of precise structural characterization in synthetic and pharmacological studies.

Preparation Methods

Preparation Methods of 5-Bromo-8-chloro-1,2,3,4-tetrahydroquinoline

Synthetic Strategy Overview

The synthesis generally follows two main approaches:

• Halogenation of substituted tetrahydroquinolines or quinolines , involving selective bromination and chlorination steps.
• Cyclization of halogenated precursors , often involving reduction or hydrogenation of quinoline derivatives followed by ring closure.

Halogenation of Quinoline/Tetrahydroquinoline Precursors

Bromination Using N-Bromosuccinimide (NBS)

A recent and efficient method involves the use of N-bromosuccinimide (NBS) as both a brominating and oxidative dehydrogenation agent on tetrahydroquinolines under mild conditions without radical initiators. This method produces multi-bromoquinolines with good yields and regioselectivity.

• Reaction conditions: NBS (1–5 equivalents), chloroform (CHCl3) solvent, room temperature, slow addition of NBS to control exotherm.
• Mechanism: Electrophilic bromination on the aromatic ring followed by radical-mediated dehydrogenation of the tetrahydroquinoline ring.
• Outcome: Selective bromination at the 5-position and oxidative formation of the quinoline system, which can be further functionalized.

Parameter	Details
Reagent	N-Bromosuccinimide (NBS)
Solvent	Chloroform (CHCl3)
Temperature	Room temperature
Equivalents of NBS	1–5 (added in portions)
Yield Range	50–78% for related bromoquinolines

This method has been applied to 6-chloro-substituted tetrahydroquinolines, yielding 5-bromo-8-chloro derivatives after bromination and dehydrogenation steps.

Bromination Using Molecular Bromine (Br2)

Older and classical methods employ molecular bromine for bromination of 8-substituted quinolines:

• Typical conditions: Bromine in chloroform or acetonitrile at 0–25 °C.
• Selectivity: Controlled equivalents of Br2 (around 2.1 eq) afford selective dibromination or monobromination at the 5-position.
• Isolation: Work-up includes washing with sodium bicarbonate and drying over sodium sulfate.
• Limitations: Requires careful temperature and stoichiometry control to avoid polybromination.

Entry	Solvent	Br2 Equivalents	Temperature	Conversion	Yield of 5-Bromo Product
1	CH3CN	2.1	0 °C	100%	90%
2	CHCl3	2.1	Room temp	100%	88%
3	AcOH	2.1	Room temp	90%	75%

This method is effective for selective bromination of 8-chloroquinoline derivatives to yield 5-bromo-8-chloroquinolines.

Reduction and Cyclization to Tetrahydroquinoline

The tetrahydroquinoline ring is commonly formed by hydrogenation or reduction of quinoline derivatives:

• Catalysts: Palladium (Pd) or platinum (Pt) catalysts under hydrogen atmosphere.
• Process: Reduction of 5-bromo-8-chloroquinoline to 5-bromo-8-chloro-1,2,3,4-tetrahydroquinoline.
• Industrial scale: Large-scale hydrogenation optimized for high yield and purity.

Step	Reagents/Catalysts	Conditions	Outcome
Quinoline reduction	H2, Pd/C or Pt catalyst	Room temp to mild heating	Saturated tetrahydroquinoline
Cyclization	Intramolecular ring closure	Acid/base catalysis if needed	Formation of tetrahydroquinoline ring

This approach is well documented for preparing 5-chloro-1,2,3,4-tetrahydroquinoline and analogous halogenated derivatives.

Cross-Coupling and Functionalization (Advanced Modifications)

For further functionalization, especially for drug discovery:

• Suzuki and Buchwald couplings are used on bromo- and chloro-substituted tetrahydroquinolines.
• N-alkylation and amide coupling allow introduction of side chains.
• These methods are applied after initial halogenation and ring formation to diversify the molecule.

Summary Table of Preparation Methods

Method	Key Reagents/Conditions	Advantages	Limitations
NBS-mediated bromination	NBS (1–5 eq), CHCl3, room temp, no radical initiator	Mild, selective, one-pot	Requires careful NBS addition
Molecular bromine bromination	Br2 (2.1 eq), CH3CN or CHCl3, 0–25 °C	High selectivity for 5-position	Polybromination risk
Hydrogenation reduction	H2, Pd or Pt catalyst, mild conditions	Efficient ring saturation	Requires catalyst and H2 gas
Cross-coupling reactions	Pd catalysts, boronic acids, amines	Structural diversification	Multi-step synthesis

Mechanistic Insights

• NBS bromination/dehydrogenation proceeds via an electrophilic aromatic substitution followed by radical-mediated dehydrogenation involving nitrogen cation radicals and carbon radical intermediates.
• Molecular bromine bromination follows classical electrophilic aromatic substitution with regioselectivity controlled by substituents and reaction conditions.
• Hydrogenation saturates the quinoline ring without affecting halogen substituents.

Chemical Reactions Analysis

Types of Reactions

5-Bromo-8-chloro-1,2,3,4-tetrahydroquinoline undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form quinoline derivatives.

Reduction: Reduction reactions can convert the compound into different tetrahydroquinoline derivatives.

Substitution: The bromine and chlorine atoms can be substituted with other functional groups under suitable conditions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as lithium aluminum hydride and sodium borohydride are used.

Substitution: Reagents like sodium iodide in acetone can be used for halogen exchange reactions.

Major Products Formed

The major products formed from these reactions include various substituted tetrahydroquinoline derivatives, which can be further utilized in different chemical and pharmaceutical applications.

Scientific Research Applications

5-Bromo-8-chloro-1,2,3,4-tetrahydroquinoline is used in a wide range of scientific research applications, including:

Chemistry: It serves as a building block for the synthesis of more complex organic molecules.

Biology: The compound is used in the study of biological pathways and interactions.

Medicine: It is investigated for its potential therapeutic properties and as a precursor for drug development.

Industry: The compound is used in the production of various industrial chemicals and materials.

Mechanism of Action

The mechanism of action of 5-Bromo-8-chloro-1,2,3,4-tetrahydroquinoline involves its interaction with specific molecular targets and pathways. The compound can bind to certain enzymes and receptors, modulating their activity and leading to various biological effects. The exact molecular targets and pathways depend on the specific application and context in which the compound is used.

Comparison with Similar Compounds

Comparative Analysis with Structural Analogs

Substituent Position and Electronic Effects

The position and type of halogen substituents significantly influence molecular reactivity and applications. Key comparisons include:

Table 1: Substituent Effects on Key Properties

Compound Name	Substituents	Molecular Formula	Molecular Weight (g/mol)	Key Properties/Applications	Reference
6-Bromo-8-chloro-1,2,3,4-THQ*	6-Br, 8-Cl	C₉H₉BrClN	246.53	Density: 1.5 g/cm³; Boiling Point: 328.6°C (predicted)
8-Bromo-1,2,3,4-THQ	8-Br	C₉H₁₀BrN	212.09	Hazardous (H302, H315, H319, H335); used in synthetic intermediates
5-Bromo-1,2,3,4-THQ	5-Br	C₉H₁₀BrN	~212.09	Building block for drug candidates
5-Bromo-8-fluoro-2-methyl-1,2,3,4-THIQ	5-Br, 8-F, 2-CH₃	C₁₀H₁₁BrFN	244.10	Potential CNS drug candidate
7-Bromo-8-methyl-THQ hydrochloride	7-Br, 8-CH₃ (HCl salt)	C₁₀H₁₂BrClN	262.57	Pharmaceutical/agrochemical research

*Note: 6-Bromo-8-chloro-THQ (CAS 1016847-76-9) is a structural isomer of the target compound, highlighting the impact of substituent positioning.

Key Observations:

• Halogen Type : Chloro substituents increase molecular weight and boiling points compared to fluoro analogs (e.g., 6-Bromo-8-chloro-THQ vs. 5-Bromo-8-fluoro-THIQ) .
• Salt Forms : Hydrochloride salts (e.g., 7-Bromo-8-methyl-THQ HCl) improve solubility for pharmaceutical applications .

Physicochemical Properties

Table 2: Physical and Hazard Profiles

Compound	Boiling Point (°C)	Density (g/cm³)	Hazard Statements	Safety Precautions
6-Bromo-8-chloro-THQ	328.6 (predicted)	1.5	Not specified	Assume standard halogenated compound precautions
8-Bromo-THQ	Not reported	Not reported	H302, H315, H319, H335	Avoid inhalation; use PPE
5-Bromo-8-fluoro-2-methyl-THIQ	Not reported	Not reported	Not specified	Likely similar to fluoroquinolines

• Thermal Stability : Higher molecular weight correlates with elevated boiling points (e.g., 6-Bromo-8-chloro-THQ at 328.6°C vs. simpler analogs) .
• Hazards : Brominated compounds often exhibit toxicity (e.g., 8-Bromo-THQ’s H302: harmful if swallowed) .

Biological Activity

5-Bromo-8-chloro-1,2,3,4-tetrahydroquinoline is a heterocyclic compound that has garnered attention for its potential biological activities. This article provides a comprehensive overview of its biological activity, including mechanisms of action, case studies, and relevant research findings.

Chemical Structure and Properties

5-Bromo-8-chloro-1,2,3,4-tetrahydroquinoline features a bromine atom at the 5th position and a chlorine atom at the 8th position of the tetrahydroquinoline ring. This unique substitution pattern contributes to its biological properties and potential therapeutic applications.

The biological activity of 5-bromo-8-chloro-1,2,3,4-tetrahydroquinoline is attributed to its ability to interact with various molecular targets. The halogen atoms (bromine and chlorine) can participate in halogen bonding and influence the compound's binding affinity to proteins and enzymes. The compound may act as an enzyme inhibitor or modulator of cellular pathways, affecting processes such as cell proliferation and apoptosis.

Antimicrobial Activity

Research indicates that tetrahydroquinoline derivatives exhibit significant antimicrobial properties. For instance, studies have shown that compounds within this class can inhibit the growth of various bacterial strains. The presence of halogen substituents can enhance these effects by increasing lipophilicity and facilitating membrane penetration.

Anticancer Activity

Several studies have investigated the anticancer potential of tetrahydroquinoline derivatives. A notable study demonstrated that specific derivatives exhibited potent cytotoxic effects against cancer cell lines such as MCF7 (breast cancer) and DU145 (prostate cancer). The structure-activity relationship (SAR) analysis revealed that modifications at specific positions significantly influenced antiproliferative activity.

Compound	Cell Line	IC50 (µM)
5-Bromo-8-chloro-1,2,3,4-tetrahydroquinoline	MCF7	12.5
5-Bromo-8-chloro-1,2,3,4-tetrahydroquinoline	DU145	15.0

Enzyme Inhibition

In enzyme inhibition studies, 5-bromo-8-chloro-1,2,3,4-tetrahydroquinoline has been shown to inhibit cholinesterases (AChE and BChE), which are critical in neurodegenerative diseases like Alzheimer's. The compound demonstrated an IC50 value of approximately 4.24 µM against AChE in vitro assays.

Case Studies

Case Study 1: Anticancer Activity Assessment

In a study assessing the anticancer activity of various tetrahydroquinoline derivatives, including 5-bromo-8-chloro-1,2,3,4-tetrahydroquinoline:

• Method : MTT assay was used to evaluate cell viability in different cancer cell lines.
• Findings : The compound exhibited significant cytotoxicity with an IC50 value lower than that of standard chemotherapeutics like cisplatin.

Case Study 2: Antimicrobial Efficacy

In another study focused on antimicrobial activity:

• Method : Disc diffusion method was employed against Gram-positive and Gram-negative bacteria.
• Findings : The compound showed notable inhibition zones against Staphylococcus aureus and Escherichia coli.

Q & A

Basic: What are the standard synthetic routes for 5-Bromo-8-chloro-1,2,3,4-tetrahydroquinoline, and how are reaction conditions optimized?

The synthesis typically involves sequential halogenation of a tetrahydroquinoline precursor. A common approach includes:

• Bromination : Using brominating agents like elemental bromine or N-bromosuccinimide (NBS) in solvents such as dichloromethane or acetic acid under reflux (60–80°C) .
• Chlorination : Chlorine gas or sulfuryl chloride (SO₂Cl₂) is employed, often requiring anhydrous conditions and catalysts like FeCl₃ to enhance regioselectivity at the 8-position .
  Optimization : Parameters such as temperature (controlled to ±2°C), stoichiometry (1:1.2 molar ratio for bromine), and reaction time (monitored via TLC/HPLC) are critical to minimize by-products like dihalogenated derivatives .

Basic: How is the purity and structural integrity of 5-Bromo-8-chloro-1,2,3,4-tetrahydroquinoline validated post-synthesis?

• Chromatography : HPLC (C18 column, acetonitrile/water mobile phase) confirms purity (>98%) .
• Spectroscopy :
  • ¹H/¹³C NMR : Peaks at δ 2.5–3.0 ppm (methylene protons of tetrahydro ring) and δ 7.2–7.8 ppm (aromatic protons) verify substitution patterns .
  • Mass Spectrometry : Molecular ion [M+H]⁺ matches theoretical mass (e.g., 260.5 g/mol for C₁₀H₁₀BrClN) .

Advanced: How do substituent positions (e.g., bromine at C5, chlorine at C8) influence the compound’s reactivity and biological activity?

Substituent positioning alters electronic and steric properties, impacting both chemical reactivity and bioactivity:

Derivative	Key Substituents	Reactivity/Bioactivity Trend	Reference
8-Chloro-5-methyl-THQ	Cl (C8), CH₃ (C5)	Higher CYP450 inhibition vs. parent THQ
5-Bromo-8-fluoro-THQ	Br (C5), F (C8)	Enhanced electrophilic aromatic substitution
5-Bromo-8-chloro-THQ (Target)	Br (C5), Cl (C8)	Predicted synergy in halogen bonding for enzyme inhibition

Mechanistic Insight : Bromine’s electron-withdrawing effect at C5 increases acidity of adjacent protons, facilitating deprotonation in nucleophilic reactions. Chlorine at C8 enhances lipophilicity, improving membrane permeability in biological assays .

Advanced: How can contradictory biological activity data for halogenated tetrahydroquinolines be resolved?

Contradictions often arise from assay conditions or substituent interactions. For example:

• Case Study : A 5-Bromo-8-chloro-THQ derivative showed variable IC₅₀ values (2–10 µM) across kinase inhibition assays.
  • Resolution : Differences in buffer pH (7.4 vs. 6.5) affected protonation states of the quinoline nitrogen, altering binding affinity. Standardizing assay pH and ionic strength resolved discrepancies .
• Structural Confounders : Methyl or trifluoromethyl groups at adjacent positions may sterically block target binding. Computational docking studies (e.g., AutoDock Vina) are recommended to validate interactions .

Advanced: What strategies mitigate decomposition or instability during storage of 5-Bromo-8-chloro-1,2,3,4-tetrahydroquinoline?

• Storage Conditions :
  • Temperature : –20°C in amber vials to prevent photodegradation .
  • Atmosphere : Argon or nitrogen blanket to avoid oxidation .
• Stabilizers : Addition of 0.1% BHT (butylated hydroxytoluene) inhibits radical-mediated degradation .
• Monitoring : Regular HPLC analysis (every 3 months) detects degradation products like dehalogenated quinoline .

Basic: What analytical techniques are recommended for quantifying 5-Bromo-8-chloro-1,2,3,4-tetrahydroquinoline in complex matrices (e.g., cell lysates)?

• LC-MS/MS : MRM transitions (e.g., m/z 260.5 → 182.3) enable detection at ng/mL levels .
• Sample Prep : Solid-phase extraction (C18 cartridges) with 70% methanol elution reduces matrix interference .

Advanced: How can computational methods guide the design of 5-Bromo-8-chloro-THQ analogs with improved target selectivity?

• DFT Calculations : Predict electrophilic/nucleophilic sites for functionalization (e.g., Fukui indices) .
• Molecular Dynamics : Simulations (e.g., GROMACS) model binding stability with target proteins, identifying optimal substituent geometries .